Cas no 898767-05-0 (3-(1,3-Dioxolan-2-ylmethyl)benzoic acid)

• Product Name: 3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
• CAS No: 898767-05-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD06200652
• CID: 1078912
• PubChem ID: 24726992
• Update Time: 2025-04-20

3-(1,3-Dioxolan-2-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
• MFCD06200652
• DTXSID60645375
• 3-((1,3-dioxolan-2-yl)methyl)benzoic acid
• 3-[(1,3-Dioxolan-2-yl)methyl]benzoic acid
• 3-(1,3-DIOXOLAN-2-YLMETHYL)BENZOICACID
• AKOS016022830
• SCHEMBL3150745
• 898767-05-0
• OZMJVFGAVKZJMT-UHFFFAOYSA-N

• MDL： MFCD06200652
• Inchi： 1S/C11H12O4/c12-11(13)9-3-1-2-8(6-9)7-10-14-4-5-15-10/h1-3,6,10H,4-5,7H2,(H,12,13)
• InChI Key： OZMJVFGAVKZJMT-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids